rac-(2R,3R)-2-(1-methyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde
Description
Rac-(2R,3R)-2-(1-methyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde (RMIOC) is an organocatalyst that has been used in a variety of synthetic processes, including the synthesis of pharmaceuticals, agrochemicals, and natural products. RMIOC is a chiral molecule that has been studied extensively due to its ability to promote the formation of enantiomerically pure products. This review will discuss the synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of RMIOC.
Scientific Research Applications
Antibacterial Agents
Imidazole derivatives have been shown to possess antibacterial properties, which could make them useful in the development of new antibiotics or antibacterial agents .
Antitumor and Anti-neoplastic Agents
Some imidazole derivatives have demonstrated antitumor and anti-neoplastic activities, suggesting potential applications in cancer therapy .
Enzyme Inhibitors
Certain derivatives can act as inhibitors for enzymes like PTP1B, which are involved in regulating metabolic pathways and could be targets for treating diseases like diabetes .
Chemosensors
Imidazole compounds can function as chemosensors for detecting specific ions or chemicals, such as hypochlorite and copper ions, which have implications in environmental monitoring and diagnostics .
Ligands in Catalysis
Imidazole-based carbene pincer ligands are used in catalytic processes, which are important in chemical synthesis and industrial applications .
Antioxidants for Lubricants
They can also serve as antioxidants for lubricants, improving the performance and longevity of mechanical systems .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-2-(1-methyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde involves the protection of the imidazole group, followed by the formation of the oxolane ring and subsequent deprotection of the imidazole group to yield the desired compound.", "Starting Materials": [ "1-methyl-1H-imidazole", "2,3-dihydroxypropanal", "acetic anhydride", "pyridine", "triethylamine", "dichloromethane", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "1. Protection of the imidazole group: 1-methyl-1H-imidazole is reacted with acetic anhydride and pyridine in dichloromethane to yield the corresponding imidazole acetate.", "2. Formation of the oxolane ring: 2,3-dihydroxypropanal is reacted with the imidazole acetate in the presence of triethylamine in dichloromethane to yield the protected oxolane intermediate.", "3. Deprotection of the imidazole group: The protected oxolane intermediate is treated with sodium bicarbonate in water to remove the imidazole protecting group and yield rac-(2R,3R)-2-(1-methyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde.", "4. Purification: The crude product is purified by column chromatography using a silica gel column and eluting with a mixture of dichloromethane and methanol." ] } | |
CAS RN |
2307770-61-0 |
Product Name |
rac-(2R,3R)-2-(1-methyl-1H-imidazol-2-yl)oxolane-3-carbaldehyde |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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